2-Benzyl-3,5-diphenylisoxazol-2-ium

• Molecular Formula: C22H18NO+
• Molecular Weight: 312.4g/mol
• IUPAC Name: 2-benzyl-3,5-diphenyl-1,2-oxazol-2-ium
• InChI: InChI=1S/C22H18NO/c1-4-10-18(11-5-1)17-23-21(19-12-6-2-7-13-19)16-22(24-23)20-14-8-3-9-15-20/h1-16H,17H2/q+1
• InChI Key: MBHXHTIVMGQAME-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C[N+]2=C(C=C(O2)C3=CC=CC=C3)C4=CC=CC=C4

Description

2-Benzyl-3,5-diphenylisoxazol-2-ium is a cationic heterocyclic compound characterized by a positively charged isoxazole core substituted with benzyl and phenyl groups at positions 2, 3, and 3. Its structure combines aromatic and heterocyclic motifs, which are often leveraged in medicinal chemistry for their electronic and steric properties.

The synthesis of such compounds typically involves cyclization reactions of β-diketones or β-keto esters with hydroxylamine derivatives, followed by quaternization to form the cationic center. Substituents like benzyl and phenyl groups enhance lipophilicity and stability, which may influence bioavailability and reactivity in biological systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Benzyl-3,5-diphenylisoxazol-2-ium with three structurally related heterocycles: 3-(4-(Benzo[d]thiazol-2-yl)phenyl)-5-aryl-1,3,5-oxadiazinane-4-thiones , 1-(4-(Benzo[d]thiazol-2-yl)phenyl)-5-methyl-3-aryl-1,3,5-triazinane-2-thiones , and 5-aryl-3-phenylisoxazolium salts .

Table 1: Comparative Analysis of Structural and Functional Properties

Property	2-Benzyl-3,5-diphenylisoxazol-2-ium	3-(4-(Benzo[d]thiazol-2-yl)phenyl)-5-aryl-oxadiazinane-4-thiones	1-(4-(Benzo[d]thiazol-2-yl)phenyl)-triazinane-2-thiones	5-Aryl-3-phenylisoxazolium Salts
Core Structure	Isoxazolium cation	Oxadiazinane-thione	Triazinane-thione	Isoxazolium cation
Key Substituents	Benzyl, phenyl	Benzo[d]thiazol-2-yl, aryl	Benzo[d]thiazol-2-yl, methyl, aryl	Phenyl, aryl
Charge	Cationic (+1)	Neutral	Neutral	Cationic (+1)
Lipophilicity (LogP)*	~3.5 (estimated)	~2.8–3.2	~3.0–3.4	~2.5–3.0
Biological Activity	Limited data; potential kinase inhibition	Antitumor activity (NCI-60 screening)	Moderate cytotoxicity (in vitro)	Anticancer, antimicrobial
Synthetic Accessibility	Moderate (3 steps)	High (2–3 steps)	High (2 steps)	Low (4–5 steps)

*LogP values estimated via computational models.

Key Findings:

Structural Flexibility vs. Stability :

• The benzo[d]thiazol-2-yl group in oxadiazinane and triazinane derivatives enhances π-π stacking interactions, improving binding to biological targets compared to the benzyl group in 2-Benzyl-3,5-diphenylisoxazol-2-ium .
• Cationic isoxazolium salts (e.g., 2-Benzyl-3,5-diphenylisoxazol-2-ium) exhibit higher thermal stability than neutral thione analogs but lower solubility in aqueous media.

Biological Performance :

• Oxadiazinane-thiones show superior antitumor activity in the NCI-60 panel, likely due to thione-mediated redox modulation . In contrast, cationic isoxazolium salts may act via electrostatic interactions with enzyme active sites.
• Triazinane-thiones exhibit moderate cytotoxicity, suggesting that the triazinane core alone is insufficient for potent activity without additional pharmacophores.

Synthetic Considerations :

• Neutral thione derivatives are synthetically accessible in fewer steps compared to cationic isoxazolium salts, which require quaternization.